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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Chemical Profile of 8-Bromooctanoic Acid

The table below summarizes the key identifiers and physical properties of 8-Bromooctanoic acid, which are

essential for selecting a chromatographic method [1] [2] [3].

Property Description

CAS Number 17696-11-6 [1] [2] [3]
Molecular Formula CsH1sBrO2z [1] [2] [3]
Molecular Weight 223.11 g/mol [1] [2] [3]
Synonym 8-Bromocaprylic Acid [2] [3]
Melting Point 35-37 °C [1] [3]

Boiling Point 316.0 °C at 760 mmHg [3]
SMILES C(CCCC(=0)0)cCCCBr[1]
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A Framework for RP-HPLC Method Development

Since a direct method is unavailable, you can develop one. Reversed-Phase HPLC (RP-HPLC) is the most
likely technique to succeed, as it is estimated to handle over 65% of all HPLC separations and is well-suited
for molecules with some degree of hydrophobic character [4]. The following workflow outlines the key steps

and decision points in this process.

(Start RP-HPLC Method Developmena

Sl B B afaafion Dissolve in initial mobile phase)

Filter to remove particulates.

Column & Stationary Phase

(C8 or C18 Column)

Select a C8 or C18 column
made from high-purity silica.

(e.g., Water/Acetonitrile Water (or buffer) and Acetonitrile.

Mobile Phase Selection Start with a binary system:
with Acid Additive) Try a linear gradient from 5% to 95% organic.

Detection Use a UV detector.
(UV Detection) Set initial wavelength to 210 nm

or based on compound's spectrum

Click to download full resolution via product page

The steps in the diagram are based on established RP-HPLC principles [4]:

e Sample Preparation: The sample should be dissolved in the initial mobile phase composition and
filtered to protect the column and ensure a reproducible, homogenous solution [4].

e Column Selection: A C8 or C18 column is strongly recommended as a starting point for method
development. These columns are versatile and suitable for a wide range of compounds [4].
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e Mobile Phase: A common starting point is a binary system of water and acetonitrile. A small amount
of acid (e.g., formic or phosphoric acid) is often added to improve peak shape for ionizable
compounds like acids [5]. You can begin with a gradient method (e.g., from 5% to 95% acetonitrile) to
scout the separation before optimizing an isocratic method [5].

¢ Detection: For 8-Bromooctanoic acid, which lacks a strong chromophore, a UV detector set to a
low wavelength (e.g., 210 nm) can be used to detect the carbonyl group. Alternatively, a more
universal detector like an Evaporative Light Scattering Detector (ELSD) could be considered, though
it is not mentioned in the search results.

Suggestions for Finding a Specific Method

To obtain a detailed analytical method, you could try the following:

e Search Specialized Databases: Look in scientific databases like SciFinder or Reaxys, which often
contain curated methods and procedures from journal articles.

¢ Review Synthetic Literature: The search results indicate that 8-Bromooctanoic acid is used as a
synthetic intermediate [6]. The experimental sections of such papers might describe purification or
analysis methods, such as Thin Layer Chromatography (TLC) conditions, which can be translated to
HPLC.

e Empirical Testing: Use the RP-HPLC framework above as a starting point for your own experimental
optimization in the lab.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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